N-(3,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H21N5O3/c1-15-10-16(2)12-18(11-15)26-20(29)14-27-19-7-5-9-25-21(19)22(30)28(23(27)31)13-17-6-3-4-8-24-17/h3-12H,13-14H2,1-2H3,(H,26,29)
• InChI Key: CEBOPKAYVFLIRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3)C
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds Synthesis

• Formation of Heterocyclic Derivatives

  Research shows the synthesis of heterocyclic derivatives, like 2-Dimethylamino-7,8-diphenyl-4,6-dihydropyrrolo[1,2-a]pyrimidine-4,6-dione, derived from similar compounds, indicating potential applications in forming new complex heterocycles (Banfield, Fallon, & Gatehouse, 1987).

• Synthesis of Polyheterocyclic Ring Systems

  The precursor 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been used to construct new polyheterocyclic ring systems, implying similar uses for the compound (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).

• Isoxazolines and Isoxazoles Synthesis

  A similar compound, 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, is used for synthesizing isoxazolines and isoxazoles, indicating potential applications for the compound in novel organic syntheses (Rahmouni et al., 2014).

Antimicrobial Properties

• Antimicrobial Activity

  Some N-derivatives of related compounds have demonstrated antimicrobial activity, suggesting that the compound could be explored for similar properties (Bondock et al., 2008).

• Synthesis of Antimicrobial Agents

  Further research into similar compounds has led to the development of new heterocycles with potential as antimicrobial agents (Abu-Melha, 2013).

Additional Applications

• Crystal Structure Analysis

  Studies on similar compounds have involved X-ray crystal structure determination, which can be a critical step in the development of new drugs or materials (Trilleras et al., 2008).

• Antiviral Research

  Research into related compounds has explored their potential as antiviral agents, such as for hepatitis B virus, suggesting possible avenues for the development of new antiviral drugs (El‐Sayed, Ramiz, & Abdel-Rahman, 2009).